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The rise of multidrug-resistant bacteria, particularly carbapenem-resistant Enterobacteriaceae
(CRE), presents a formidable challenge to global public health.[1][2] Vaborbactam is a potent,
non-B-lactam, boronic acid-based (-lactamase inhibitor developed to combat this threat.[3] It
functions by covalently binding to the active site serine of serine carbapenemases, such as
Klebsiella pneumoniae carbapenemase (KPC), effectively neutralizing the bacterial resistance
mechanism.[1][3] This action restores the efficacy of partner antibiotics like meropenem, with
which it is co-formulated as Vabomere®.[1][3]

The stereochemistry of Vaborbactam is crucial for its inhibitory activity. The synthesis of this
complex molecule relies on the strategic use of chiral building blocks to construct the required
stereocenters with high fidelity. One such pivotal building block is tert-butyl 3-hydroxypent-4-
enoate. This intermediate contains a key stereocenter and functional groups—a hydroxyl, a
vinyl group, and a protected carboxylic acid—that are methodically elaborated to form the core
oxaborinane ring of Vaborbactam.

This guide provides a detailed examination of tert-butyl 3-hydroxypent-4-enoate, from its
synthesis and characterization to its application in the Vaborbactam synthetic pathway.
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Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of tert-butyl 3-
hydroxypent-4-enoate is essential for its synthesis, purification, and handling.

Property Value Source(s)
IUPAC Name ';er:(t)-:tl:yl 3-hydroxypent-4- )

CAS Number 122763-67-1 [4][5][6]
Molecular Formula CoH1603 [4115]
Molecular Weight 172.22 g/mol [4][5][6]
Exact Mass 172.109944368 g/mol [415]
Appearance Not specified, likely a liquid or

low-melting solid

Topological Polar Surface Area  46.5 A2 [5]
Hydrogen Bond Donor Count 1 [5]
Rotatable Bond Count 5 [5]

- Good solubility in common
Solubility ] [7]
organic solvents

Synthetic Protocol: Asymmetric Synthesis of tert-
Butyl 3-hydroxypent-4-enoate

The creation of the chiral center in tert-butyl 3-hydroxypent-4-enoate is a critical step. An
asymmetric aldol-type reaction is a highly effective strategy for this transformation. The
following protocol describes a representative procedure based on the addition of a tert-butyl
acetate enolate to acrolein, a method amenable to catalytic, asymmetric control.

Principle of the Reaction
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This synthesis involves the formation of a lithium enolate from tert-butyl acetate using a strong,
non-nucleophilic base like lithium diisopropylamide (LDA). This enolate then acts as a
nucleophile, attacking the carbonyl carbon of acrolein. The subsequent agueous workup
protonates the resulting alkoxide to yield the desired -hydroxy ester. To achieve
enantioselectivity, this reaction would be performed in the presence of a chiral ligand or catalyst
system, which is a common strategy in pharmaceutical synthesis to produce single-enantiomer
drugs.[8]

LDA (Base)
THF, -78 °C

A J Nucleophilic
Deprotonation Lithium Enolate Addition

tert-Butyl Acetate (Nucleophile)

> Alkoxide Intermediate | Protonation
Acrolein Acrolein
(Electrophile) I c< tert-Butyl 3-hydroxypent-4-enoate

Aqueous Workup
(e.g., NH4CI)

Click to download full resolution via product page

Caption: Workflow for the synthesis of the target intermediate.

Materials and Reagents

o Diisopropylamine (freshly distilled)

e n-Butyllithium (n-BuLi), 2.5 M in hexanes

« tert-Butyl acetate (anhydrous)

» Acrolein (freshly distilled, inhibitor removed)

¢ Anhydrous tetrahydrofuran (THF)
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o Saturated aqueous ammonium chloride (NH4Cl) solution
o Diethyl ether

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

e Hexanes and Ethyl Acetate (HPLC grade)

Step-by-Step Experimental Protocol

o LDA Preparation (In Situ): To a flame-dried, three-neck round-bottom flask under an argon
atmosphere, add anhydrous THF and cool to -78 °C in a dry ice/acetone bath. Add freshly
distilled diisopropylamine (1.1 equivalents) via syringe. Slowly add n-BuLi (1.05 equivalents)
dropwise, ensuring the internal temperature remains below -70 °C. Stir the resulting solution
at -78 °C for 30 minutes.

o Causality: Preparing LDA in situ ensures a highly active, moisture-free base, which is
critical for efficient and complete enolate formation. The low temperature prevents LDA
degradation.

« Enolate Formation: Slowly add anhydrous tert-butyl acetate (1.0 equivalent) to the LDA
solution at -78 °C. Stir the mixture for 45-60 minutes.

o Causality: A slight excess of base ensures full conversion of the ester to its enolate. The
stirring time allows for complete deprotonation.

o Aldol Addition: Add freshly distilled acrolein (1.2 equivalents) dropwise to the enolate
solution. The addition should be slow to control the exothermic reaction. Stir the reaction
mixture at -78 °C for 1-2 hours.

o Causality: The reaction is maintained at low temperature to minimize side reactions, such
as polymerization of acrolein or self-condensation of the enolate. Progress can be
monitored by Thin Layer Chromatography (TLC).
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Reaction Quench: Quench the reaction by slowly adding a saturated aqueous solution of
NH4Cl while the flask is still in the cold bath. Allow the mixture to warm to room temperature.

o Causality: A mild acidic quench protonates the alkoxide intermediate to form the hydroxyl
group without causing decomposition or elimination, which could occur under stronger
acidic or basic conditions.

Extraction and Work-up: Transfer the mixture to a separatory funnel. Add diethyl ether and
separate the layers. Wash the organic layer sequentially with water and then brine. Dry the
organic phase over anhydrous MgSOQOa.

o Causality: The aqueous washes remove inorganic salts and water-soluble impurities. The
brine wash helps to break any emulsions and further dry the organic layer.

Purification: Filter off the drying agent and concentrate the organic solvent under reduced
pressure. Purify the resulting crude oil by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent.

o Causality: Chromatography is necessary to separate the desired product from unreacted
starting materials, byproducts, and any oligomers formed from acrolein.

In-Process Controls and Characterization

TLC: Monitor reaction completion by TLC (e.g., 20% Ethyl Acetate/Hexanes), visualizing with
a potassium permanganate stain, which will react with the alkene and alcohol functionalities
of the product.

NMR Spectroscopy: Confirm the structure of the purified product. Expect characteristic
peaks for the tert-butyl group (~1.5 ppm, singlet, 9H), the vinyl protons (~5.1-5.9 ppm,
multiplet, 3H), and the carbinol proton (-CHOH, ~4.5 ppm, multiplet, 1H).

Mass Spectrometry: Verify the molecular weight of the product.[4]

Application: Gateway to the Vaborbactam Core

With tert-butyl 3-hydroxypent-4-enoate in hand, the next strategic phase is the installation of

the boron atom and the construction of the oxaborinane ring. This begins with the selective
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transformation of the vinyl group.

Protocol: Hydroboration and Pinacol Boronate
Formation

» Principle: Anti-Markovnikov hydroboration of the terminal alkene with a sterically hindered
borane reagent (e.g., 9-Borabicyclononane, 9-BBN) selectively adds boron to the terminal
carbon. The resulting organoborane is then converted directly to a stable pinacol boronate
ester, which is a versatile intermediate for further reactions like the Matteson homologation.

[1]
e Procedure (lllustrative):
o Dissolve tert-butyl 3-hydroxypent-4-enoate (1.0 eq) in anhydrous THF under argon.

o Add a solution of 9-BBN dimer (0.6 eq) in THF and stir at room temperature until the
hydroboration is complete (monitored by *H NMR or GC-MS).

o To the resulting organoborane, add pinacol (1.5 eq) and stir at room temperature or with
gentle heating.

o Remove the solvent under reduced pressure and purify the resulting diol boronate ester,
typically by chromatography.

This boronate ester is the direct precursor for the Matteson homologation, a powerful reaction
for stereoselectively extending a carbon chain at the boron center, which is a key step in the
published syntheses of Vaborbactam.[1]

Overall Synthetic Strategy for Vaborbactam

The synthesis of tert-butyl 3-hydroxypent-4-enoate is the first crucial, stereochemistry-
defining stage. The subsequent steps build upon this foundation to assemble the final drug
molecule.

Caption: High-level synthetic pathway to Vaborbactam.

Conclusion
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Tert-butyl 3-hydroxypent-4-enoate is more than a simple intermediate; it is a carefully
designed chiral building block that enables an efficient and stereocontrolled synthesis of
Vaborbactam. Its synthesis via asymmetric methods establishes the critical C3 stereocenter,
and its versatile functional groups provide the handles for subsequent transformations,
including the crucial hydroboration and Matteson homologation steps. The protocols and
strategies outlined here underscore the importance of this molecule in the production of a vital
therapeutic agent used in the fight against antibiotic resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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